Cas no 26195-44-8 (Propanedinitrile,2-[(3,5-dibromo-4-hydroxyphenyl)methylene]-)
26195-44-8 structure
Product Name:Propanedinitrile,2-[(3,5-dibromo-4-hydroxyphenyl)methylene]-
CAS No:26195-44-8
MF:C10H4Br2N2O
MW:327.959560394287
CID:261427
PubChem ID:193069
Update Time:2025-04-19
Propanedinitrile,2-[(3,5-dibromo-4-hydroxyphenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile,2-[(3,5-dibromo-4-hydroxyphenyl)methylene]-
- 2-[(3,5-dibromo-4-hydroxyphenyl)methylidene]propanedinitrile
- DBHBM
- DTXSID30180824
- 2-(3,5-dibromo-4-hydroxybenzylidene)malononitrile
- 26195-44-8
- 3,5-Dibromo-4-hydroxybenzylidenemalonitrile
- 3,5-Dibromo-4-hydroxy-benzylidenemalonitrile
- AKOS017082457
- (3,5-dibromo-4-hydroxybenzylidene)propanedinitrile
- VS-06889
- Propanedinitrile, 2-[(3,5-dibromo-4-hydroxyphenyl)methylene]-
-
- Inchi: 1S/C10H4Br2N2O/c11-8-2-6(1-7(4-13)5-14)3-9(12)10(8)15/h1-3,15H
- InChI Key: TZWVYXKBAATBPU-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(/C=C(\C#N)/C#N)C=1)Br)O
Computed Properties
- Exact Mass: 325.86902
- Monoisotopic Mass: 325.86904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- PSA: 67.81
Propanedinitrile,2-[(3,5-dibromo-4-hydroxyphenyl)methylene]- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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